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Compound of Interest

Compound Name: D-[1-13C]Xylitol

Cat. No.: B1161291

Get Quote

To establish a baseline for safe handling and waste categorization, the quantitative properties

of D-[1-13C]Xylitol are summarized below. Because the compound is not classified as

hazardous waste under standard EPA guidelines, it does not carry a Resource Conservation

and Recovery Act (RCRA) waste code[5].
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Property / Parameter Value / Specification Operational Implication

Chemical Formula C₄(¹³C)H₁₂O₅
Isotopic labeling at the C1

position.

Molecular Weight 153.14 g/mol
Slightly heavier than unlabeled

xylitol (152.15 g/mol ).

Isotopic Purity Typically ≥99 atom % ¹³C

High purity requires careful

prevention of cross-

contamination.

Radioactivity 0 Bq (Stable Isotope)
Do not route to radioactive

waste streams.

Oral LD50 (Rat) 16,500 mg/kg
Extremely low toxicity to

humans; non-hazardous[5].

RCRA Waste Code None
Classified as non-hazardous

chemical waste.

Waste Segregation & Disposal Workflow
In drug development and metabolomics, D-[1-13C]Xylitol is rarely disposed of in its pure form.

It is typically extracted using organic solvents or introduced into biological systems. The golden

rule of chemical disposal is that mixed waste inherits the regulatory classification of its most

hazardous component[6].

The following decision matrix dictates the correct disposal protocol based on experimental

contamination.
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D-[1-13C]Xylitol
Waste Generated

Mixed with Hazardous
Solvents (e.g., MeOH, ACN)?

Mixed with Biohazards
(Cells, Tissues)?

 No

Protocol B:
Solvent Waste Stream

 Yes

Protocol C:
Biohazard Waste Stream

 Yes

Protocol A:
Non-Hazardous Chemical Waste

 No

Click to download full resolution via product page

Decision matrix for D-[1-13C]Xylitol waste segregation based on experimental contamination.
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Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure D-[1-13C]Xylitol (Solid or
Aqueous)
Causality: Even though xylitol is a benign sugar alcohol, pure laboratory chemicals must not be

discharged into municipal sewers without explicit Publicly Owned Treatment Works (POTW)

approval. High concentrations of sugars can cause localized spikes in Biochemical Oxygen

Demand (BOD), disrupting wastewater treatment ecosystems[4].

Assess the Physical State: Determine if the waste is in dry powder form (e.g., expired stock)

or an aqueous solution (completely free of organic solvents).

Primary Containerization:

Solid Waste: Sweep up the powder using wet-sweeping techniques to prevent combustible

dust generation[7]. Transfer into a sealable, leak-proof High-Density Polyethylene (HDPE)

container.

Aqueous Waste: Pour the solution into a carboy specifically designated for non-hazardous

aqueous waste.

Explicit Labeling: Affix a standard non-hazardous waste label. Crucial Step: Explicitly write

"D-[1-13C]Xylitol (Non-Radioactive Stable Isotope)" on the label. This prevents

Environmental Health and Safety (EH&S) personnel from mistakenly routing the container to

the Radiation Safety Office, which incurs unnecessary costs and delays[2].

SAA Storage: Place the sealed container in your laboratory's Satellite Accumulation Area

(SAA)[6].

Final Disposition: Request a routine chemical waste pickup from EH&S for controlled

incineration or sanitary landfill disposal.

Protocol B: Disposal of Metabolomic Extracts (Mixed
Solvent Waste)
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Causality: In LC-MS or NMR workflows, D-[1-13C]Xylitol is routinely extracted from cells using

solvents like methanol, chloroform, or acetonitrile. The introduction of these solvents

immediately reclassifies the waste from "non-hazardous" to "flammable/toxic solvent waste"

under RCRA guidelines[6].

Identify the Solvent Matrix: Review your extraction protocol to determine the exact solvents

used.

Halogenated vs. Non-Halogenated Segregation:

If the mixture contains chloroform or dichloromethane, it must be routed to the

Halogenated waste stream.

If the mixture contains only methanol, water, or acetonitrile, route it to the Non-

Halogenated waste stream.

Fume Hood Transfer: Operating inside a certified chemical fume hood, carefully pour the

liquid waste into the appropriate EH&S-approved solvent waste carboy.

Inventory Documentation: Log the addition on the waste carboy's tracking sheet. List the

primary solvents first, followed by the solute (e.g., "Methanol 80%, Water 19%, D-[1-
13C]Xylitol <1%").

Secondary Containment: Ensure the carboy is stored in a secondary containment bin to

prevent accidental spills from reaching floor drains.

Protocol C: Disposal of Biological/In Vivo Waste
Causality: When D-[1-13C]Xylitol is used as a tracer in cell culture media or animal models,

the biological risk supersedes the chemical profile. The waste must be biologically inactivated

before it can be safely handled by downstream waste management personnel.

Chemical Decontamination (Liquids): For spent cell culture media containing the isotope,

add sodium hypochlorite (bleach) to achieve a final concentration of 10%. Allow a minimum

contact time of 30 minutes to ensure complete viral and bacterial inactivation.
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Drain Disposal (If Approved): Once biologically inactivated—and provided the solution

contains no hazardous organic solvents or heavy metals—the liquid may typically be drain-

disposed with copious amounts of running water. Verify this step with your local EH&S officer

prior to execution.

Solid Biohazard Containment: Place all contaminated solid consumables (e.g., pipette tips,

culture flasks, animal bedding) into red biohazard bags.

Sterilization: Autoclave the red bags at 121°C for 30 minutes, or stage them for pickup by a

licensed medical waste contractor for bio-incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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